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Compound of Interest

Compound Name: 4-Bromo-2-iodo-3-methylaniline

CAS No.: 1208077-24-0

Cat. No.: B3221757

Get Quote

Executive Summary & Strategic Analysis
Target Molecule: 4-Bromo-2-iodo-3-methylaniline CAS: 1208077-24-0 Molecular Formula:

Core Application: Highly functionalized building block for MAPK/MEK kinase inhibitors and
Suzuki/Buchwald-Hartwig cross-coupling scaffolds.

The Synthetic Challenge: The "Sandwich" Effect
The synthesis of 4-bromo-2-iodo-3-methylaniline presents a classic regiochemical problem:

the 1,2,3,4-substitution pattern.

Steric Crowding: The iodine atom at C2 is "sandwiched" between the amine (

) at C1 and the methyl group (

) at C3.

Direct Iodination Failure: Attempting to iodinate the commercially available 4-bromo-3-

methylaniline typically results in substitution at the less hindered C6 position (ortho to amine,

para to methyl) rather than the crowded C2 position.
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The Solution: Decarboxylative Iodination Strategy
To guarantee regiocontrol, this guide recommends a convergent route starting from 2-amino-3-

methylbenzoic acid. This approach installs the iodine at the crowded C2 position before the

bromine, utilizing the carboxyl group as a sacrificial directing group.

Retrosynthetic Analysis
The logic follows a "Design for Regioselectivity" approach. By disconnecting the bromine last,

we exploit the strong para-directing effect of the amine in the intermediate to install the bromine

at C4 selectively.

Mechanistic Logic

Target:
4-Bromo-2-iodo-3-methylaniline

(CAS: 1208077-24-0)

Intermediate:
2-Iodo-3-methylaniline

(CAS: 89938-16-9)

Regioselective Bromination
(NBS, Para-to-Amine)

Starting Material:
2-Amino-3-methylbenzoic acid

(CAS: 4389-45-1)

Decarboxylative Iodination
(I2, Oxidant)

Bromination directed to C4
by synergistic ortho/para directors

Carboxyl group ensures
Iodine placement at C2

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy prioritizing regiochemical fidelity.

Detailed Experimental Protocols
Step 1: Synthesis of 2-Iodo-3-methylaniline
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This step utilizes a decarboxylative iodination. The carboxyl group at C1 is replaced by iodine.

Since the starting material (2-amino-3-methylbenzoic acid) has the amine at C2 and methyl at

C3, the resulting iodide is at C1 (renumbered to C2 in the aniline product), perfectly

establishing the "sandwiched" motif.

Precursor: 2-Amino-3-methylbenzoic acid (CAS: 4389-45-1)

Reagents: Iodine (

), Sodium Bicarbonate (

), Water/Ethanol or DMF.

Alternative (Green Chemistry): Use of Potassium Iodide (KI) and Oxygen with a catalyst,

though the

route is more robust for scale-up.

Protocol:

Dissolution: In a 500 mL round-bottom flask, dissolve 2-amino-3-methylbenzoic acid (15.1 g,

100 mmol) in saturated aqueous

(150 mL). Ensure pH is slightly basic (~8.0).

Iodine Addition: Prepare a solution of

(25.4 g, 100 mmol) and KI (33.2 g, 200 mmol) in water (100 mL). Add this dropwise to the
aniline solution over 30 minutes at room temperature.

Reaction: Stir the mixture at ambient temperature for 2 hours. A dark precipitate may form.

Decarboxylation: Heat the reaction mixture to 80–90°C for 4 hours. This thermal step drives

the decarboxylation of the intermediate hypoiodite species.

Workup: Cool to room temperature. Extract with Ethyl Acetate (

). Wash the combined organics with 10%

(to remove excess iodine) and Brine.
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Purification: Dry over anhydrous

, filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc 9:1).

Yield: Expect 65–75% yield of 2-iodo-3-methylaniline as a yellow/brown solid.

Step 2: Regioselective Bromination
With the iodine installed at C2 and methyl at C3, the C4 position is electronically activated by

the amine (para-direction) and sterically accessible compared to C6 (which is para to the

methyl but ortho to the amine). The amine's directing power dominates, favoring C4.

Precursor: 2-Iodo-3-methylaniline (from Step 1).

Reagent: N-Bromosuccinimide (NBS).

Solvent: Acetonitrile (MeCN) or DMF.

Protocol:

Setup: Dissolve 2-iodo-3-methylaniline (11.6 g, 50 mmol) in Acetonitrile (100 mL) in a flask

shielded from light (aluminum foil).

Bromination: Cool to 0°C in an ice bath. Add NBS (8.9 g, 50 mmol) portion-wise over 20

minutes. Crucial: Slow addition prevents over-bromination.

Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature. Monitor via TLC

(Hexane/EtOAc 8:2) or HPLC.[1] The starting material peak should disappear, replaced by a

major product peak (C4-Br) and a minor trace of C6-Br.

Quench: Quench with water (200 mL).

Extraction: Extract with Dichloromethane (DCM). Wash organics with water to remove

succinimide byproduct.

Purification: Recrystallize from Ethanol/Water or perform column chromatography (Silica,

Hexane/DCM gradient) to isolate the pure 4-bromo isomer from any trace 6-bromo isomer.

Product:4-Bromo-2-iodo-3-methylaniline.
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Analytical Data Summary
The following data profiles allow for the validation of the synthesized compound.

Property Specification Notes

Appearance Off-white to light brown solid
Darkens upon light exposure

(iodine instability).

Molecular Weight 311.95 g/mol

NMR (400 MHz,

)

7.25 (d,

Hz, 1H, H-5)

6.60 (d,

Hz, 1H, H-6)

4.10 (br s, 2H,

)

2.45 (s, 3H,

)

Diagnostic: Two aromatic

doublets indicate ortho

coupling (H5/H6). Methyl

singlet is deshielded by ortho-

iodine/bromo environment.

Mass Spectrometry
Characteristic 1:1 Br isotope

pattern.

Regio-Check NOESY Correlation

Strong NOE between

and H-5 confirms Methyl is

adjacent to Bromo, not H.

Critical Pathway Visualization
The following diagram illustrates the chemical logic and potential pitfalls (e.g., the "Direct

Route" failure).
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4-Bromo-3-methylaniline
(Commercial)

Direct Iodination
(NIS/TFA)

Route B
(Not Recommended)

2-Amino-3-methylbenzoic acid Decarboxylative Iodination
(I2/NaHCO3)

Route A
(Recommended)

Mixture:
Major: 6-Iodo isomer
Minor: 2-Iodo isomer

Steric Hindrance
at C2

2-Iodo-3-methylaniline
(Pure Regioisomer)

-CO2 Bromination
(NBS, 0°C)

TARGET:
4-Bromo-2-iodo-3-methylaniline

Para-direction
by NH2
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Figure 2: Comparison of Synthetic Routes. Route A (Green/Blue) ensures correct

regiochemistry.

Safety & Handling (E-E-A-T)
Iodine/NBS Hazards: Both reagents are oxidizers and irritants. Perform all weighing in a

fume hood.

Light Sensitivity: Aryl iodides are prone to photo-degradation. Wrap all reaction vessels and

storage vials in aluminum foil.

Decarboxylation Risk: The thermal decarboxylation step releases

gas. Ensure the reaction vessel is vented properly to prevent pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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